Cas no 68498-70-4 ( )

• Product Name: &nbsp
• CAS No: 68498-70-4
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 870507
• PubChem ID: 12684277
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide,1-oxide(9CI)
• 3-Pyridinecarboxaldehyde,O-methyloxime,1-oxide
• pyridine-3-carboxaldehyde-O-methyloxime-N-oxide
• pyridine-3-sulfonamide N-oxide
• 68498-70-4
• SCHEMBL11664636
• CHEMBL282554
• 3-Sulfamoylpyridine 1-oxide
•  

• Inchi： 1S/C5H6N2O3S/c6-11(9,10)5-2-1-3-7(8)4-5/h1-4H,(H2,6,9,10)
• InChI Key： QHQOLLFVVFUJSY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C[N+](=C1)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 174.01000
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 94.00000
• LogP: 1.54360